Cas no 2114192-44-6 (2-(1-cyclopropyl-5-methyl-1H-1,2,3-triazol-4-yl)acetonitrile)

• Product Name: 2-(1-cyclopropyl-5-methyl-1H-1,2,3-triazol-4-yl)acetonitrile
• CAS No: 2114192-44-6
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• CID: 5565772
• PubChem ID: 165595559
• Update Time: 2025-10-29

2-(1-cyclopropyl-5-methyl-1H-1,2,3-triazol-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1-cyclopropyl-5-methyl-1H-1,2,3-triazol-4-yl)acetonitrile
• 2114192-44-6
• EN300-1598454

• Inchi： 1S/C8H10N4/c1-6-8(4-5-9)10-11-12(6)7-2-3-7/h7H,2-4H2,1H3
• InChI Key： RGBMIFISKMJGME-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(CC#N)N=N1)C1CC1

Computed Properties

• Exact Mass: 162.090546336g/mol
• Monoisotopic Mass: 162.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-(1-cyclopropyl-5-methyl-1H-1,2,3-triazol-4-yl)acetonitrile

Comprehensive Overview of 2-(1-cyclopropyl-5-methyl-1H-1,2,3-triazol-4-yl)acetonitrile (CAS No. 2114192-44-6)

The compound 2-(1-cyclopropyl-5-methyl-1H-1,2,3-triazol-4-yl)acetonitrile (CAS No. 2114192-44-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyclopropyl group and a 1,2,3-triazole core, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds in treating diseases like cancer and infectious disorders.

In recent years, the search for triazole-based compounds has surged, driven by their versatility in medicinal chemistry. The 1,2,3-triazole moiety in 2-(1-cyclopropyl-5-methyl-1H-1,2,3-triazol-4-yl)acetonitrile is known for its stability and ability to participate in hydrogen bonding, which enhances its binding affinity to biological targets. This property aligns with the growing trend of fragment-based drug design, where small molecules like this are used to build larger, more potent therapeutics. Additionally, the acetonitrile group offers further functionalization opportunities, making it a versatile building block.

The synthesis of 2-(1-cyclopropyl-5-methyl-1H-1,2,3-triazol-4-yl)acetonitrile often involves click chemistry, a technique widely adopted for its efficiency and selectivity. This method resonates with the current focus on green chemistry, as it minimizes waste and reduces hazardous byproducts. Laboratories and industries are increasingly prioritizing sustainable practices, and compounds like this exemplify how innovative synthetic routes can align with environmental goals. Its CAS No. 2114192-44-6 serves as a critical identifier for researchers sourcing high-purity samples for their experiments.

Another area of interest is the compound's potential role in agrochemical development. The cyclopropyl and triazole functionalities are common in pesticides and herbicides, offering modes of action that target specific biological pathways in pests. With the global push toward sustainable agriculture, researchers are exploring how 2-(1-cyclopropyl-5-methyl-1H-1,2,3-triazol-4-yl)acetonitrile can contribute to next-generation crop protection solutions. Its structural features may help address resistance issues in pests, a pressing concern in modern farming.

From a commercial perspective, the demand for high-value chemical intermediates like 2-(1-cyclopropyl-5-methyl-1H-1,2,3-triazol-4-yl)acetonitrile is on the rise. Pharmaceutical companies and contract research organizations (CROs) are actively seeking reliable suppliers to support their R&D pipelines. The compound's CAS No. 2114192-44-6 ensures traceability and quality control, which are critical for regulatory compliance and patent applications. As the industry shifts toward precision medicine and targeted therapies, such intermediates will play a pivotal role in developing cutting-edge treatments.

In summary, 2-(1-cyclopropyl-5-methyl-1H-1,2,3-triazol-4-yl)acetonitrile (CAS No. 2114192-44-6) represents a fascinating intersection of chemistry, biology, and innovation. Its applications span drug discovery, agrochemicals, and material science, reflecting the compound's adaptability and relevance in addressing contemporary scientific challenges. As research continues to uncover its full potential, this compound is poised to remain a key player in the advancement of heterocyclic chemistry and beyond.